Cas no 41940-27-6 ( )

• Product Name: &nbsp
• CAS No: 41940-27-6
• MF: C₁₂H₇N₃O₅
• MW: 273.201082468033
• CID: 927559
• PubChem ID: 135443585
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-oxo-3H-pyrazolo[1,5-c]quinazoline-1,2-dicarboxylic acid
• 41940-27-6
• DTXSID40306255
• NSC174780
• SCHEMBL11543348
• NSC-174780
• 5-oxo-3,5-dihydropyrazolo[1,5-c]quinazoline-1,2-dicarboxylic acid
•  

• Inchi： 1S/C12H7N3O5/c16-10(17)7-8(11(18)19)14-15-9(7)5-3-1-2-4-6(5)13-12(15)20/h1-4H,(H,13,20)(H,16,17)(H,18,19)
• InChI Key： FNIMXHOLDQEMFG-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2C2=C(C(=O)O)C(C(=O)O)=NN21

Computed Properties

• Exact Mass: 273.03861
• Monoisotopic Mass: 273.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 119.3